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Compound of Interest

Compound Name: Pregabalinum naproxencarbilum

CAS No.: 1221072-91-8

Cat. No.: B15616729

Get Quote

Analytical Strategy for Pregabalinum Naproxencarbilum:

Pregabalinum naproxencarbilum is a conjugate of pregabalin and naproxen. Direct

quantification of the intact molecule may be possible with specialized mass spectrometry

techniques, but a more common and practical approach in pharmaceutical analysis involves

the cleavage of the conjugate into its constituent active pharmaceutical ingredients (APIs),

pregabalin and naproxen, followed by their individual or simultaneous quantification. This

document provides detailed analytical methods for the quantification of pregabalin and

naproxen, which can be applied to the analysis of "Pregabalinum naproxencarbilum"

following an appropriate sample preparation procedure to induce hydrolysis of the carbamate

linkage.

Quantification of Pregabalin
Pregabalin lacks a significant chromophore, which makes its direct UV detection challenging at

higher wavelengths. Therefore, derivatization is often employed for UV or fluorescence
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detection. Alternatively, mass spectrometry (MS) provides a sensitive and specific method for

its direct quantification without derivatization.

Application Note: Quantification of Pregabalin by RP-
HPLC with UV Detection (Post-Derivatization)
This method describes the quantification of pregabalin in pharmaceutical dosage forms using

reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection after

derivatization with 1-fluoro-2,4-dinitrobenzene (FDNB).

Table 1: Quantitative Data for Pregabalin Quantification by RP-HPLC-UV (Post-Derivatization)

Parameter Result

Linearity Range 1 - 100 µg/mL[1]

Correlation Coefficient (r²) > 0.999[1]

Limit of Detection (LOD) Not Reported

Limit of Quantification (LOQ) Not Reported

Precision (%RSD)
Within-day: 0.84 - 1.98% Between-day: 0.84 -

1.98%[1]

Accuracy/Recovery 99.92 ± 0.58% (Standard Addition)[1]

1. Materials and Reagents:

Pregabalin reference standard

1-fluoro-2,4-dinitrobenzene (FDNB)

Acetonitrile (HPLC grade)

Sodium dihydrogen phosphate

Potassium chloride

Boric acid
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Hydrochloric acid (HCl)

Methanol (HPLC grade)

Water (HPLC grade or deionized)

2. Chromatographic Conditions:

Column: Nova-Pak C18, 4 µm, 3.9 x 150 mm

Mobile Phase: Acetonitrile : 50 mM Sodium Dihydrogen Phosphate (pH 2.5) (60:40, v/v)[1]

Flow Rate: 1.0 mL/min

Detection Wavelength: 360 nm[1]

Injection Volume: 20 µL

Column Temperature: Ambient

3. Preparation of Solutions:

Standard Stock Solution (200 µg/mL): Dissolve 20 mg of pregabalin reference standard in

100 mL of distilled water.[1]

Calibration Standards: Prepare a series of dilutions from the stock solution to obtain

concentrations ranging from 1 to 100 µg/mL.[1]

FDNB Reagent (16 mM): Dissolve 300 mg of FDNB in 100 mL of acetonitrile. Handle with

care as it is a skin irritant.[1]

Borate Buffer (0.25 M, pH 8.2): Dissolve appropriate amounts of KCl and H3BO3 in distilled

water and adjust the pH to 8.2.[1]

Sample Preparation (from Capsules): Weigh the contents of 20 capsules and calculate the

average weight. Take an amount of powder equivalent to 75 mg of pregabalin and transfer to

a 100 mL volumetric flask. Add about 70 mL of distilled water and sonicate for 15 minutes.
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Cool and make up to volume with distilled water. Filter the solution through a 0.45 µm

syringe filter. Dilute the filtrate 20-fold before derivatization.[1]

4. Derivatization Procedure:

In a test tube, mix 500 µL of the standard or sample solution, 500 µL of borate buffer, 75 µL

of FDNB reagent, and 2 mL of acetonitrile.[1]

Vortex the mixture for 5 seconds and heat at 60 °C for 30 minutes.[1]

Cool the mixture to room temperature.[1]

Add 75 µL of 1 M HCl solution and vortex.[1]

The solution is ready for injection into the HPLC system.

Workflow for Pregabalin Quantification by RP-HPLC-UV

Sample & Standard Preparation Derivatization HPLC Analysis Data Analysis

Weigh Pregabalin Standard/Sample Dissolve in Water Prepare Calibration Curve Standards Mix with Borate Buffer & FDNBAliquots Heat at 60°C for 30 min Cool and Acidify with HCl Inject 20 µL into HPLC Separate on C18 Column Detect at 360 nm Integrate Peak Area Construct Calibration Curve Quantify Pregabalin Concentration

Plasma Sample Preparation LC-MS/MS Analysis Data Analysis

Spike Plasma with IS Solid Phase Extraction (SPE) Evaporate & Reconstitute Inject into LC-MS/MS Separate on PFP Column Detect by SRM Integrate Peak Areas Calculate Analyte/IS Ratio Quantify using Calibration Curve

Plasma Sample Preparation HPLC Analysis Data Analysis

Spike Plasma with IS & Acidify Liquid-Liquid Extraction Evaporate & Reconstitute Inject into HPLC Separate on C18 Column Detect at 254 nm Integrate Peak Areas Calculate Analyte/IS Ratio Quantify using Calibration Curve
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Plasma Sample Preparation LC-MS/MS Analysis Data Analysis

Spike Plasma with IS Protein Precipitation with Acetonitrile Centrifuge and Collect Supernatant Inject into LC-MS/MS Separate on C18 Column Detect by SRM Integrate Peak Areas Calculate Analyte/IS Ratio Quantify using Calibration Curve

Analytical Strategy

Pregabalinum naproxencarbilum Sample

Chemical or Enzymatic Hydrolysis

Sample Extraction (e.g., SPE or LLE)

Simultaneous LC-MS/MS Analysis

Quantify Pregabalin Quantify Naproxen

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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the-quantification-of-pregabalinum-naproxencarbilum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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